Cas no 2680883-72-9 (5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid)

• Product Name: 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid
• CAS No: 2680883-72-9
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 6364013
• PubChem ID: 165913867
• Update Time: 2025-10-22

5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2,2,2-trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid
• 2680883-72-9
• EN300-28285534
• 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)8(17)16-7-10-2-1-3-11(6-10,5-4-10)9(18)19/h1-7H2,(H,16,17)(H,18,19)
• InChI Key： MKSOQKTVTLUUKO-UHFFFAOYSA-N
• SMILES： FC(C(NCC12CCCC(C(=O)O)(CC1)C2)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid

Introduction to 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic Acid (CAS No. 2680883-72-9)

5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680883-72-9, is characterized by its intricate bicyclic structure and the presence of a trifluoroacetamide functional group. The unique combination of these structural features makes it a valuable intermediate in the development of novel therapeutic agents and has opened new avenues for research in medicinal chemistry.

The compound's molecular framework consists of a bicyclo[3.2.1]octane core, which is a fused tricyclic system with three rings sharing common vertices. This bicyclic scaffold is known for its rigidity and stability, which can be advantageous in the design of bioactive molecules. The presence of the 5-[(2,2,2-Trifluoroacetamido)methyl] substituent introduces a polar and hydrogen-bonding capable moiety, enhancing the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The trifluoroacetamide group in 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid contributes to these desirable properties, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, including inflammation and cancer progression. By leveraging the structural features of 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid, researchers have been able to design molecules that selectively inhibit specific proteases, thereby modulating disease pathways.

Recent studies have demonstrated the efficacy of derivatives of this compound in preclinical models. For instance, modifications to the trifluoroacetamide group have led to compounds with improved pharmacokinetic profiles and reduced toxicity. These findings highlight the importance of fine-tuning molecular structure to optimize therapeutic activity.

The synthesis of 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it more accessible to researchers. Techniques such as transition metal-catalyzed cyclizations and stereoselective reactions have been instrumental in constructing the desired framework efficiently.

The versatility of this compound as a building block for more complex molecules is another area of active investigation. By incorporating additional functional groups or exploring different substitution patterns, chemists can generate a diverse library of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying novel drug candidates.

The role of computational chemistry in optimizing the design and synthesis of 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions and assess potential liabilities before embarking on costly experimental campaigns. This integration of computational and experimental approaches has significantly accelerated the drug discovery process.

In conclusion, 5-[(2,2,2-Trifluoroacetamido)methyl]bicyclo[3.2.1]octane-1-carboxylic acid (CAS No. 2680883-72-9) represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique properties make it a valuable tool for medicinal chemists and open up new possibilities for treating various diseases.